Cas no 2386783-35-1 (1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]-
• CAS No: 2386783-35-1
• MF: C₂₅H₁₈FN₃O₄
• MW: 443.426529407501
• CID: 5263548
• Update Time: 2025-07-19

1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]-

• Inchi： 1S/C25H18FN3O4/c26-15-9-10-23(29-12-11-21(28-29)24(30)31)22(13-15)27-25(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-13,20H,14H2,(H,27,32)(H,30,31)
• InChI Key： DJCLUARPPPVBQV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C=CC(C(O)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]-

Introduction to 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- (CAS No. 2386783-35-1)

1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- (CAS No. 2386783-35-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a fluorinated phenyl moiety. These structural elements contribute to its potential utility in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common motif in many biologically active molecules. It is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in drug design. The presence of the Fmoc protecting group on the amino group of the compound ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex molecules. This is particularly important in the context of peptide synthesis and the development of peptidomimetics.

The fluorinated phenyl moiety in 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- adds another layer of complexity to its structure. Fluorine atoms are known to influence the electronic properties and lipophilicity of organic molecules, which can significantly affect their pharmacokinetic and pharmacodynamic profiles. In drug discovery, fluorinated compounds are often explored for their improved metabolic stability and enhanced binding affinity to target proteins.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The pyrazole ring has been found to interact with key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the Fmoc protecting group and fluorinated phenyl moiety have been shown to enhance the selectivity and potency of these compounds against cancer cells by modulating specific signaling pathways.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the use of 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- as a potential lead compound for developing new treatments for neurodegenerative diseases. The compound was found to exhibit neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that this compound could be a promising candidate for further preclinical and clinical evaluation.

The synthetic route for preparing 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- involves several well-established chemical transformations. The synthesis typically begins with the formation of the pyrazole ring through a condensation reaction between an appropriate hydrazine derivative and an α-ketoester or α-diketone. The resulting pyrazole derivative is then functionalized with the Fmoc protecting group using standard coupling chemistry. Finally, the fluorinated phenyl moiety is introduced via a substitution reaction or a coupling reaction with an appropriate fluorinated aryl halide.

The purity and quality of 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- are crucial for its application in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing this compound and ensuring its purity. These analytical methods provide detailed information about the molecular structure and any potential impurities that may be present.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 1-[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluorophenyl]- (CAS No. 2386783-35-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs targeting various therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to explore its biological activities and optimize its properties for clinical applications.